3,4-difluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C16H22F2N2O2/c1-22-9-8-20-6-4-12(5-7-20)11-19-16(21)13-2-3-14(17)15(18)10-13/h2-3,10,12H,4-9,11H2,1H3,(H,19,21)
• InChI Key: HYBQEBXTSGTLIJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)CNC(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C16H22F2N2O2
• Molecular Weight: 312.35 g/mol
• CAS No.: 954077-62-4

Description

3,4-difluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H22F2N2O2 and its molecular weight is 312.361. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

Studies on related benzamide derivatives, such as Flumatinib, have explored their metabolism in chronic myelogenous leukemia patients, revealing insights into the metabolic pathways, including N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis. These studies are crucial for understanding the drug's pharmacokinetics and optimizing therapeutic efficacy (Gong et al., 2010).

Radiosynthesis for Imaging Applications

Radiosynthesis techniques have been applied to benzamide derivatives for developing new radiolabeled ligands targeting serotonin receptors. These compounds offer promising tracers for gamma-emission tomography, aiding in the diagnosis and study of neurological disorders (Mertens et al., 1994).

Synthesis and Bioactivity of Metal Complexes

Research on novel benzamides and their metal complexes, including copper and cobalt, has shown potential bioactivity, particularly in antibacterial applications. Such studies contribute to the development of new antimicrobial agents and the understanding of metal-mediated drug action (Khatiwora et al., 2013).

Neuropharmacological Studies

The synthesis and evaluation of benzamide derivatives as serotonin 4 (5-HT4) receptor agonists have been conducted, exploring their potential in treating gastrointestinal motility disorders. These studies highlight the therapeutic applications of benzamide derivatives in enhancing gastrointestinal motility (Sonda et al., 2003).

Anti-Fatigue Effects

Benzamide derivatives have also been synthesized and tested for their anti-fatigue effects in animal models, providing a basis for developing novel therapeutic agents aimed at enhancing physical endurance and combating fatigue (Wu et al., 2014).